BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating Chemical Identity: An Analysis of
CAS Number 92334-10-6

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

1-Amino-4-methylcyclohexane-1-
Compound Name:

carbonitrile hcl
CAS No.: 92334-10-6

Cat. No.: B582064

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This document addresses the characterization data for CAS number 92334-10-6. A critical
point of clarification is immediately warranted. The CAS number provided, 92334-10-6, is
authoritatively assigned to the chemical entity 1-Amino-4-methylcyclohexane-1-carbonitrile
hydrochloride. This is distinct from the initially mentioned "Butanedioic acid, 2-methylene-, 1,4-
bis(2,3-epoxypropyl) ester," for which a different CAS number would apply. This guide will
proceed with the characterization of the compound correctly associated with the provided CAS
number.

An extensive review of publicly accessible scientific literature, chemical supplier databases,
and regulatory information reveals that while basic identification and safety data for 1-Amino-4-
methylcyclohexane-1-carbonitrile hydrochloride are available, a comprehensive, in-depth body
of characterization data required for a full technical whitepaper is not readily available. This
document will synthesize the available information and highlight the data gaps that currently
preclude a more exhaustive analysis.
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Chemical Identity and Physicochemical Properties

1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride is a substituted cyclohexane
derivative. The presence of an amino group, a nitrile group, and a methyl substituent on the
cyclohexane ring suggests its potential as a versatile building block or scaffold in medicinal
chemistry and organic synthesis.

Table 1: Physicochemical Properties of 1-Amino-4-methylcyclohexane-1-carbonitrile

hydrochloride
Property Value Source
CAS Number 92334-10-6 [11[2][3][4]
Molecular Formula CsH14N2-HCI [11[2]
Molecular Weight 174.67 g/mol [1][2]
Canonical SMILES CC1CCC(CCL)(C#N)N.CI [1]

) Solid (presumed based on
Physical Form _ Inferred
hydrochloride salt form)

- Likely soluble in water due to
Solubility ) ) [5]
its hydrochloride salt form.

Expert Insight: The hydrochloride salt form is typically employed to enhance the stability and
aqueous solubility of amine-containing compounds, which is a crucial consideration for
handling, formulation, and potential biological testing. However, empirical data on properties
such as melting point, boiling point, and partition coefficient (LogP) are not available in the
reviewed sources. This absence of data is common for non-commercialized research
chemicals and represents a significant gap in the full characterization profile.

Spectroscopic and Analytical Data: A Critical Gap

A cornerstone of any technical guide is the detailed analysis of spectroscopic data to confirm
chemical structure and purity. For CAS 92334-10-6, specific experimental spectra (*H-NMR,
13C-NMR, IR, Mass Spectrometry) are not published in readily accessible databases.
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While chemical suppliers may offer to provide this data upon request (often in a Certificate of
Analysis with a purchase), it is not publicly available for independent scientific review.[2]

Hypothetical Spectroscopic Workflow: Should a researcher acquire a sample of this compound,
a standard characterization workflow would be imperative for structure verification and purity
assessment.

Caption: Standard workflow for chemical structure and purity verification.

Safety and Handling

Safety Data Sheets (SDS) from various suppliers provide the most consistent information
available for this compound. The primary hazards identified are related to acute oral toxicity.

Table 2: GHS Hazard Information for 1-Amino-4-methylcyclohexane-1-carbonitrile
hydrochloride
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Precautionary

Hazard Statement Classification Source
Measures
P264: Wash skin
thoroughly after
handling.P270: Do not
eat, drink or smoke
H302: Harmful if Acute Toxicity, Oral when using this 6]
swallowed (Category 4) product.P301 + P312:
IF SWALLOWED: Call
a POISON
CENTER/doctor if you
feel unwell.
] o P280: Wear protective
H312: Harmful in Acute Toxicity, Dermal )
_ . gloves/protective [6]
contact with skin (Category 4) )
clothing.
) Skin ]
H315: Causes skin ) o P280: Wear protective
o Corrosion/Irritation [6]
irritation gloves.
(Category 2)
P280: Wear eye
protection/face
protection.P305 +
P351 + P338: IF IN
) Serious Eye EYES: Rinse
H319: Causes serious o ) )
Damage/Irritation cautiously with water [6]

eye irritation

(Category 2A)

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

H335: May cause

respiratory irritation

Specific target organ
toxicity, single

exposure (Category 3)

P261: Avoid breathing
dust/fume/gas/mistiva  [6]

pors/spray.
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Self-Validating Protocol for Safe Handling: A protocol grounded in trustworthiness requires a
closed loop of preventative measures and emergency preparedness.

» Engineering Controls: All handling of the solid material should occur within a certified
chemical fume hood to prevent inhalation of dust.

e Personal Protective Equipment (PPE): A standard PPE ensemble is mandatory: nitrile
gloves, a lab coat, and chemical safety goggles with side shields.

» Dispensing: Use spatulas and weighing paper within the fume hood. Avoid creating dust. For
solutions, use appropriate pipettes.

e Emergency Preparedness: Ensure an eyewash station and safety shower are immediately
accessible and unobstructed. Have an appropriate spill kit ready for solids containing an
absorbent material.

o Disposal: Dispose of waste material in clearly labeled hazardous waste containers in
accordance with local and national regulations.

Applications and Research Context

Publicly available research citing the use or synthesis of 1-Amino-4-methylcyclohexane-1-
carbonitrile hydrochloride is sparse. Its utility is largely inferred from its structure. As a cyclic
aminonitrile, it could serve as a precursor for:

e a-Aminocarboxylic acids: Hydrolysis of the nitrile group would yield a quaternary a-amino
acid, a valuable motif in peptide and protein chemistry.

» Diamines: Reduction of the nitrile group would produce a 1,1-diamine derivative.

» Heterocyclic synthesis: The bifunctional nature of the molecule (amino and nitrile groups)
makes it a candidate for constructing novel heterocyclic scaffolds.

Without published studies, any discussion of its role in signaling pathways or as a drug
development candidate would be purely speculative.

Conclusion
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The compound identified by CAS number 92334-10-6 is 1-Amino-4-methylcyclohexane-1-
carbonitrile hydrochloride. While its basic chemical identity and key safety hazards are
established, the lack of comprehensive, publicly available characterization data—particularly
experimental spectroscopy and detailed physicochemical properties—prevents the creation of
an in-depth technical guide as requested. The available information is sufficient for
procurement and safe handling in a research setting, but any researcher intending to use this
compound must undertake a thorough internal validation of its structure and purity before
proceeding with further experiments.

References

A comprehensive list of references could not be compiled as in-depth scientific papers detailing
the characterization and application of this specific compound were not found. The information
presented is aggregated from chemical supplier and safety data aggregator websites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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